molecular formula C12H13ClO4S B8331421 1-Acetoxy-5-chloro-2-methylsulfonylindane CAS No. 500770-87-6

1-Acetoxy-5-chloro-2-methylsulfonylindane

Cat. No.: B8331421
CAS No.: 500770-87-6
M. Wt: 288.75 g/mol
InChI Key: AJCXLDHSRAKNIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetoxy-5-chloro-2-methylsulfonylindane is a useful research compound. Its molecular formula is C12H13ClO4S and its molecular weight is 288.75 g/mol. The purity is usually 95%.
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Properties

CAS No.

500770-87-6

Molecular Formula

C12H13ClO4S

Molecular Weight

288.75 g/mol

IUPAC Name

(5-chloro-2-methylsulfonyl-2,3-dihydro-1H-inden-1-yl) acetate

InChI

InChI=1S/C12H13ClO4S/c1-7(14)17-12-10-4-3-9(13)5-8(10)6-11(12)18(2,15)16/h3-5,11-12H,6H2,1-2H3

InChI Key

AJCXLDHSRAKNIE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1C(CC2=C1C=CC(=C2)Cl)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.247 g (1 mmol) of 5-chloro-2-methylsulfonylindan-1-ol is dissolved in 5 ml of dichloromethane. 1 ml of pyridine and 1 ml of acetic anhydride are added to the solution, and the reaction mixture is then stirred at room temperature for 2 days. The reaction solution is concentrated completely and the residue is taken up in dichloromethane and extracted with dilute citric acid. The organic phase is separated off, concentrated and purified chromatographically (silica gel; dichloromethane/methanol 20/1). This gives 1-acetoxy-5-chloro-2-methylsulfonylindane of melting point 136° C.
Name
5-chloro-2-methylsulfonylindan-1-ol
Quantity
0.247 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Two

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